Cas no 1379322-45-8 (1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene)

1,3-Dimethyl-2-methylsulfanyl-5-propoxybenzene is a substituted benzene derivative featuring methyl, methylsulfanyl, and propoxy functional groups at positions 1, 2, 3, and 5. This compound is of interest in organic synthesis due to its electron-rich aromatic core, which can facilitate further functionalization via electrophilic aromatic substitution or metal-catalyzed coupling reactions. The presence of the methylsulfanyl group enhances its utility as a potential ligand or intermediate in organosulfur chemistry. The propoxy substituent contributes to increased solubility in organic solvents, improving its handling in synthetic applications. Its well-defined structure and stability make it suitable for research in pharmaceuticals, agrochemicals, or material science, where tailored aromatic systems are required.

1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene structure

1379322-45-8 structure

Product Name:1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene

CAS No:1379322-45-8

MF:C₁₂H₁₈OS

MW:210.335722446442

MDL:MFCD18427016

CID:5150245

Update Time:2026-03-03

1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene Chemical and Physical Properties

Names and Identifiers

- 1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene
- (2,6-Dimethyl-4-propoxyphenyl)(methyl)sulfane
- MDL： MFCD18427016
- Inchi： 1S/C12H18OS/c1-5-6-13-11-7-9(2)12(14-4)10(3)8-11/h7-8H,5-6H2,1-4H3
- InChI Key： IHMLYQDKUFCOFL-UHFFFAOYSA-N
- SMILES： C1(C)=CC(OCCC)=CC(C)=C1SC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4

1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB435298-1 g	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide	1379322-45-8	1g	€594.40	2023-07-18
abcr	AB435298-5 g	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide	1379322-45-8	5g	€1,373.40	2023-07-18
abcr	AB435298-1g	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide; .	1379322-45-8	1g	€961.70	2025-02-19
abcr	AB435298-5g	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide	1379322-45-8	5g	€1373.40	2023-09-04
abcr	AB435298-250mg	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide; .	1379322-45-8	250mg	€507.00	2025-02-19
abcr	AB435298-500mg	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide; .	1379322-45-8	500mg	€701.20	2025-02-19

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4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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